ethyl 4-(aminocarbonyl)-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: ethyl 4-(4-carbamoylpiperidin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H25N3O3/c1-2-20-14(19)17-9-5-12(6-10-17)16-7-3-11(4-8-16)13(15)18/h11-12H,2-10H2,1H3,(H2,15,18)
• InChI Key: NEPNERQWLFMMSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCC(CC2)C(=O)N
• Molecular Formula: C14H25N3O3
• Molecular Weight: 283.37 g/mol

Description

Ethyl 4-(aminocarbonyl)-1,4'-bipiperidine-1'-carboxylate, also known as EABC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, chemistry, and biology. EABC is a derivative of piperidine and has a unique molecular structure that makes it an attractive candidate for various applications.

Mechanism of Action

The mechanism of action of ethyl 4-(aminocarbonyl)-1,4'-bipiperidine-1'-carboxylate is not fully understood. However, it is believed that this compound exerts its effects by binding to specific receptors in the body. This binding leads to a cascade of biochemical reactions that ultimately result in the observed effects.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can improve cognitive function and reduce the symptoms of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-(aminocarbonyl)-1,4'-bipiperidine-1'-carboxylate in lab experiments is its unique molecular structure, which makes it an attractive candidate for various applications. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on ethyl 4-(aminocarbonyl)-1,4'-bipiperidine-1'-carboxylate. One area of research is the development of new compounds based on the structure of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of this compound involves a multi-step process that requires expertise in organic chemistry. This compound has been extensively studied for its potential applications in medicine, chemistry, and biology. The mechanism of action of this compound is not fully understood, but it is believed to exert its effects by binding to specific receptors in the body. This compound has various biochemical and physiological effects and has both advantages and limitations for lab experiments. There are several future directions for research on this compound, including the development of new compounds and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 4-(aminocarbonyl)-1,4'-bipiperidine-1'-carboxylate involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of ethyl 4-piperidone-1-carboxylate with ammonium carbonate to form this compound. The reaction is carried out in the presence of a suitable solvent and a catalyst. The final product is purified using various techniques, including crystallization and chromatography.

Scientific Research Applications

Ethyl 4-(aminocarbonyl)-1,4'-bipiperidine-1'-carboxylate has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to possess anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In chemistry, this compound has been used as a building block for the synthesis of various compounds. In biology, this compound has been used as a tool for studying the structure and function of proteins.